Cas no 4403-70-7 (3-Aminobenzylamine)

M-aminobenzylamine is a chemical product, 3-aminobenzylamine, molecular formula c7h10n2, molecular weight 122.17, which is generally not harmful to water. Do not discharge the material into the surrounding environment without government permission. It is stable under normal temperature and pressure.

3-Aminobenzylamine structure

Product Name:3-Aminobenzylamine

CAS No:4403-70-7

Molecular Formula:C₇H₁₀N₂

Molecular Weight:122.1677

MDL:MFCD00078355

CID:45009

PubChem ID:329763853

3-Aminobenzylamine Properties

Names and Identifiers

- 3-(Aminomethyl)aniline
- 3-aminobenzylamine
- α-Amino-m-toluidine
- m-Aminobenzylamine
- Benzenemethanamine, 3-amino-
- PubChem5802
- 3-aminomethyl-aniline
- alpha-Amino-m-toluidine
- 3-(aminomethyl)phenylamine
- (3-Aminophenyl)methylamine
- KSC492M7J
- [3-(aminomethyl)-phenyl]-amine
- ZDBWYUOUYNQZBM-UHFFFAOYSA-N
- STL146682
- BBL011549
- SBB017629
- Q27459157
- AM20040483
- 4403-70-7
- EC 412-230-2
- SCHEMBL79460
- InChI=1/C7H10N2/c8-5-6-2-1-3-7(9)4-6/h1-4H,5,8-9H
- AKOS005721114
- DTXSID60405032
- 3-Aminobenzylamine, 99%
- W-202768
- A25054
- NS00003448
- EN300-62713
- FT-0615034
- AS-10843
- MFCD00078355
- 1,3-diaminobenzyl phenylalanine
- DB-022258
- A1431
- MDL： MFCD00078355
- InChIKey： ZDBWYUOUYNQZBM-UHFFFAOYSA-N
- Inchi： 1S/C7H10N2/c8-5-6-2-1-3-7(9)4-6/h1-4H,5,8-9H2
- SMILES： N([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C(C=1[H])N([H])[H]

Computed Properties

Exact Mass: 122.08400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 122.084
Heavy Atom Count: 9
Complexity: 83
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 52

Experimental Properties

LogP: 2.00900
PSA: 52.04000
Refractive Index: 1.614
Boiling Point: 134°C/4mmHg(lit.)
Melting Point: 41-45 °C
Flash Point: Fahrenheit: >230 ° f
Celsius: >110 ° c
Color/Form: Uncertain
Solubility: Uncertain
Density: 1.093

3-Aminobenzylamine Security Information

Symbol:
WGK Germany：3
Safety Term：8
Safety Instruction： S26-S36/37/39-S61-S45-S22
Packing Group：III
Packing Group：III
Risk Phrases：R34
Hazard Level：8
Dangerous goods sign：
Hazardous Material transportation number：3259
Hazard Statement： H302-H314-H411
Warning Statement： P273-P280-P305+P351+P338-P310
Prompt：dangerous
Storage Condition：Store long-term at 2-8°C
PackingGroup：III
Risk Phrases： 22-34-51/53
Signal Word：Danger
HazardClass：8

3-Aminobenzylamine Customs Data

HS CODE：2921590090
Customs Data：

China Customs Code:
2921590090

Overview:

2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Aminobenzylamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003JDZ-5g	3-Aminobenzylamine	4403-70-7	98%	5g	$6.00	2024-05-02
A2B Chem LLC	AB64295-5g	3-Aminobenzylamine	4403-70-7	98%	5g	$6.00	2024-04-20
Aaron	AR003JMB-5g	3-Aminobenzylamine	4403-70-7		5g	$5.00
abcr	AB136092-5 g	3-Aminobenzylamine, 95%; .	4403-70-7	95%	5g	€61.70	2023-05-10
Alichem	A019148442-100g	3-(Aminomethyl)aniline	4403-70-7	97%	100g	$154.50	2023-09-01
Apollo Scientific	OR16072-100g	3-(Aminomethyl)aniline	4403-70-7		100g	£90.00	2023-09-02
Chemenu	CM252971-100g	3-(Aminomethyl)aniline	4403-70-7	>98%(GC)	100g	$***	2023-05-30
Enamine	EN300-62713-0.05g	3-(aminomethyl)aniline	4403-70-7	96%	0.05g	$19.0
eNovation Chemicals LLC	D962442-250g	3-Aminobenzylamine	4403-70-7	97%	250g	$300	2022-05-16
Fluorochem	075942-25g	3-Aminobenzylamine	4403-70-7	97%	25g	￡23.00	2022-03-01